Cas no 5399-87-1 ((2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)

• Product Name: (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• CAS No: 5399-87-1
• MF: C₁₀H₁₁ClN₄O₄
• MW: 286.67174077034
• MDL: MFCD00005738
• CID: 45813
• PubChem ID: 93003
• Update Time: 2025-04-18

(2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R)-2-(6-Chloro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 6-Chloropurine-9-beta-D-ribofuranoside
• 6-Chloro-9-beta-D-ribofuranosyl-9H-purine
• 6-Chloropurine riboside
• 6-CHLOROPURINE-9-RIBOSIDE
• 6-CHLOROPURINE-9-ß-D-RIBOFURANOSIDE
• 6-Chloropurine-9-β-D-ribofuranoside
• 6-Chlor-9-ss-D-ribofuranosylpurin
• 6-chloro-9-pentofuranosylpurine
• 6-CHLOROINOSINE
• 6-Chloronebularine
• 6-CHLOROPURINE NUCLEOSIDE
• 6-Chloropurinosine
• 6-Chlorpurinribosid
• 6-Choropurine Riboside
• 6-CLPR
• 6-Cl-riboside
• 6-Chloro-9-(β-D-ribofuranosyl)purine
• Chloropurine riboside
• 6-Chloropurine ribonucleoside
• 6-Chloro-9-ribofuranosyl-9H-purine
• 6-Chloropurineriboside
• 9H-Purine, 6-chloro-9-ribofuranosyl-
• 6-Chloro-9-(beta-D-ribofuranosyl)purine
• (2R,3R,4S,5R)-2-(6-chloropurin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2
• (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• Z1741975385
• 6-Chloro-6-deaminoadenosine
• 2004-06-0
• EINECS 226-438-4
• A-D-ribofuranoside
• AM83942
• NS00043695
• 6-Chloro-9-ss -D-ribofuranosyl-9H-purine
• BRN 0040573
• XHRJGHCQQPETRH-KQYNXXCUSA-N
• EN300-190575
• C10H11ClN4O4
• CHEMBL397974
• SCHEMBL272122
• 6-Chloropurine riboside, 99%
• 6-Chloropurine-9-
• 6-Chloropurine-9-b-D-ribofuranoside
• 9H-Purine, 6-chloro-9-beta-D-ribofuranosyl-
• (2R,3R,4S,5R)-2-(6-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• AKOS015896897
• 6-Chloropurine-D-riboside
• HG1394
• A814198
• A852095
• (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• 5399-87-1
• EINECS 217-904-8
• (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol;(2R,3R,4S,5R)-2-(6-Chloro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• DTXSID001313678
• 6-Chloro-9-(beta-D-ribofuranosyl)-purine
• PD164076
• 6-chlorpurine riboside
• AKOS015995297
• AI3-50219
• MFCD00005738
• 6-Chloropurine 9-beta-D-ribofuranoside
• NSC 4910
• 6-chloro-9-beta-D-ribofuranosylpurine
• 4-26-00-01745 (Beilstein Handbook Reference)
• AC-8214
• 6-Chloropurine-9-?-D-ribofuranoside
• 6-Chloro-9-(b-D-ribofuranosyl)purine
• 6-chloro-9(beta-D-ribofuranosyl)-purine
• (3S,2R,4R,5R)-5-(6-chloropurin-9-yl)-2-(hydroxymethyl)oxolane-3,4-diol
• AS-2050
• 9H-Purine, 6-chloro-9-beta-D-ribofuranosyl-(8CI)(9CI)
• 6-chloro-9-(beta-D-ribofuranosyl)-9H-purine
• STL556603
• 9H-Purine, 6-chloro-9-.beta.-D-ribofuranosyl-
• BBL102796
• ribosyl 6-chloropurine
• 9H-Purine, 6-chloro-9-beta-D-ribofuranosyl-(8CI)

• MDL： MFCD00005738
• Inchi： 1S/C10H11ClN4O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2/t4-,6-,7-,10-/m1/s1
• InChI Key： XHRJGHCQQPETRH-KQYNXXCUSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O
• BRN： 0040573

Computed Properties

• Exact Mass: 286.04700
• Monoisotopic Mass: 286.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 114

Experimental Properties

• Color/Form: Powder
• Density: 2.03
• Melting Point: 158-162 °C (dec.) (lit.)
• Boiling Point: 614.8°C at 760 mmHg
• Flash Point: 325.6°C
• Refractive Index: 1.846
• Water Partition Coefficient: Soluble in water. (10.6 mg/mL)
• PSA: 113.52000
• LogP: -0.90880
• Solubility: Soluble in water. (10.6 mg/mL)

(2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：UO7520800
• Hazardous Material Identification：
• Storage Condition：−20°C
• Safety Term：S24/25

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides
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